Cas no 477334-18-2 (1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE)

• Product Name: 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE
• CAS No: 477334-18-2
• MF: C₁₇H₁₄F₃NO₃
• MW: 337.29317522049
• CID: 5270641
• Update Time: 2025-10-18

1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE
• 1-(2H-1,3-benzodioxol-5-yl)-3-{[4-(trifluoromethyl)phenyl]amino}propan-1-one
• 1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-[[4-(trifluoromethyl)phenyl]amino]-
• 1-(1,3-benzodioxol-5-yl)-3-[4-(trifluoromethyl)anilino]propan-1-one
• 1-(1,3-BENZODIOXOL-5-YL)-3-(4-(TRIFLUOROMETHYL)ANILINO)-1-PROPANONE

• Inchi： 1S/C17H14F3NO3/c18-17(19,20)12-2-4-13(5-3-12)21-8-7-14(22)11-1-6-15-16(9-11)24-10-23-15/h1-6,9,21H,7-8,10H2
• InChI Key： RCBVYVVYUVWQQO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NCCC(C1=CC=C2C(=C1)OCO2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• XLogP3: 4.5
• Topological Polar Surface Area: 47.6

Additional information on 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE

Comprehensive Overview of 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE (CAS No. 477334-18-2)

1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE, with the CAS number 477334-18-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework, combining a benzodioxole moiety with a trifluoromethyl aniline group, which contributes to its distinct physicochemical properties. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and material science.

The compound's benzodioxole component is known for its presence in bioactive molecules, often associated with neurological and anti-inflammatory effects. Meanwhile, the trifluoromethyl aniline segment enhances its stability and bioavailability, making it a candidate for further exploration in medicinal chemistry. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such structurally diverse compounds, as they can be optimized for specific biological targets using advanced algorithms.

In the context of green chemistry and sustainable synthesis, 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE has also been studied for its potential to be synthesized via eco-friendly routes. With increasing regulatory pressure on reducing hazardous waste in chemical production, researchers are exploring catalytic methods and solvent-free reactions to produce this compound efficiently. This aligns with the broader industry shift toward environmentally friendly synthesis and circular economy principles.

Another area of interest is the compound's potential role in functional materials. Its unique electronic properties, derived from the trifluoromethyl group, make it a candidate for applications in organic electronics, such as OLEDs or photovoltaic cells. As the demand for high-performance materials grows, compounds like this are being scrutinized for their ability to contribute to next-generation technologies.

From a commercial perspective, the global market for specialty chemicals is expanding, driven by advancements in personalized medicine and smart materials. 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE fits into this niche due to its multifunctional nature. Companies engaged in custom synthesis and contract research are increasingly listing such compounds in their portfolios to cater to diverse client needs.

In summary, 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(TRIFLUOROMETHYL)ANILINO]-1-PROPANONE (CAS No. 477334-18-2) represents a versatile compound with promising applications across multiple industries. Its relevance to drug development, sustainable chemistry, and advanced materials ensures it remains a subject of ongoing research and commercial interest. As scientific methodologies evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.